Cas no 16227-12-6 (4-Phenyl-4H-1,2,4-triazole)

• Product Name: 4-Phenyl-4H-1,2,4-triazole
• CAS No: 16227-12-6
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD00957679
• CID: 142111
• PubChem ID: 85340
• Update Time: 2025-04-19

4-Phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 4-phenyl-
• 4-phenyl-1,2,4-triazole
• 1H-1,2,4-Triazole, 4-phenyl-
• 4-Phenyl-1H-1,2,4-triazole
• 4-Phenyl-4H-[1,2,4]triazole
• Enamine_000935
• 4-Phenyl-1.2.4-triazol
• HMS1396K11
• 8231AA
• AK102376
• ST24043984
• ST45023664
• BB 0256400
• DTXSID10167350
• SCHEMBL256624
• 16227-12-6
• F51141
• CHEMBL4851017
• 4H-1,2,4-Triazole,4-phenyl-
• DS-3821
• BRN 0115833
• MFCD00957679
• AKOS001026630
• CS-W022232
• SY114495
• Z56778673
• 5-26-01-00087 (Beilstein Handbook Reference)

• MDL： MFCD00957679
• Inchi： 1S/C8H7N3/c1-2-4-8(5-3-1)11-6-9-10-7-11/h1-7H
• InChI Key： YAHHNSBXSDGEFB-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)C1C=CC=CC=1
• BRN： 0115833

Computed Properties

• Exact Mass: 145.06411
• Monoisotopic Mass: 145.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 1.1

Experimental Properties

• Density: 1.16
• Boiling Point: 292°C at 760 mmHg
• Flash Point: 131 ºC
• Refractive Index: 1.632
• PSA: 30.71

4-Phenyl-4H-1,2,4-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles